3-O-(Carboxymethyl)estrone
Overview
Description
Estra-1,3,5-(10)-trien-17-one-3-oxyacetic acid is a steroid. It derives from a hydride of an estrane.
Scientific Research Applications
1. Radioimmunoassay Development
Rao and Moore (1977) discussed the synthesis of 3-O-carboxymethyl ether derivatives of estrogens and their use in developing specific antisera for radioimmunoassay (RIA) of estrone and other estrogens. This research highlights the application of 3-O-(Carboxymethyl)estrone in the creation of reliable and specific testing methods for estrogen levels (Rao & Moore, 1977).
2. Nanoparticle Coating for Biochemical Separation
Wang et al. (2009) utilized 3-O-(Carboxymethyl)estrone for the synthesis of estrone-imprinted polymer coating on magnetic nanoparticles. This application demonstrates the role of 3-O-(Carboxymethyl)estrone in creating specific recognition sites for estrone, aiding in biochemical separation processes (Wang et al., 2009).
3. Chemical Inducers of Protein Heterodimerization
Muddana and Peterson (2004) synthesized estrone oximes, including estrone-17-(O-carboxymethyl)oxime, as chemical inducers of protein heterodimerization (CIDs). These compounds were effective in heterodimerizing estrogen receptors in yeast three-hybrid systems, showcasing the potential of 3-O-(Carboxymethyl)estrone in genetic and cellular research applications (Muddana & Peterson, 2004).
4. Immunization Studies in Rhesus Monkeys
Sundaram et al. (1973) conducted studies on the effect of immunization with estrone-protein conjugate (including estrone-17-(O-carboxymethyl)oxime) in rhesus monkeys. Their findings provide insights into the immunological responses and hormonal interactions in primates, demonstrating another research application of 3-O-(Carboxymethyl)estrone (Sundaram et al., 1973).
properties
CAS RN |
1428-66-6 |
|---|---|
Product Name |
3-O-(Carboxymethyl)estrone |
Molecular Formula |
C20H24O4 |
Molecular Weight |
328.4 g/mol |
IUPAC Name |
2-[[(8R,9S,13S,14S)-13-methyl-17-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-yl]oxy]acetic acid |
InChI |
InChI=1S/C20H24O4/c1-20-9-8-15-14-5-3-13(24-11-19(22)23)10-12(14)2-4-16(15)17(20)6-7-18(20)21/h3,5,10,15-17H,2,4,6-9,11H2,1H3,(H,22,23)/t15-,16-,17+,20+/m1/s1 |
InChI Key |
XSDCLHQDGODZPZ-WWNBULGVSA-N |
Isomeric SMILES |
C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2=O)CCC4=C3C=CC(=C4)OCC(=O)O |
SMILES |
CC12CCC3C(C1CCC2=O)CCC4=C3C=CC(=C4)OCC(=O)O |
Canonical SMILES |
CC12CCC3C(C1CCC2=O)CCC4=C3C=CC(=C4)OCC(=O)O |
Other CAS RN |
1428-66-6 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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